Cas no 1003993-45-0 (2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one)
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one
- 2-Mercapto-3-[3-(5-methyl-pyrazol-1-yl)-propyl]-3H-quinazolin-4-one
- 3-[3-(5-methylpyrazol-1-yl)propyl]-2-sulfanylidene-1H-quinazolin-4-one
- 3-[3-(5-methyl-1H-pyrazol-1-yl)propyl]-2-sulfanyl-3,4-dihydroquinazolin-4-one
- 1003993-45-0
- 3-[3-(5-methyl-1H-pyrazol-1-yl)propyl]-2-sulfanylquinazolin-4(3H)-one
- AKOS000314565
- BBL040336
- 3-(3-(5-Methyl-1h-pyrazol-1-yl)propyl)-2-thioxo-2,3-dihydroquinazolin-4(1h)-one
- STK350195
- EN300-230264
- CS-0282023
-
- MDL: MFCD06740531
- Inchi: 1S/C15H16N4OS/c1-11-7-8-16-19(11)10-4-9-18-14(20)12-5-2-3-6-13(12)17-15(18)21/h2-3,5-8H,4,9-10H2,1H3,(H,17,21)
- InChI Key: CJGMKPPPFWRJIG-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=CC=2C(N1CCCN1C(C)=CC=N1)=O
Computed Properties
- Exact Mass: 300.10448232Da
- Monoisotopic Mass: 300.10448232Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 82.3Ų
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025669-250mg |
2-Mercapto-3-[3-(5-methyl-pyrazol-1-yl)-propyl]-3H-quinazolin-4-one |
1003993-45-0 | 250mg |
£144.00 | 2022-03-01 | ||
| Fluorochem | 025669-1g |
2-Mercapto-3-[3-(5-methyl-pyrazol-1-yl)-propyl]-3H-quinazolin-4-one |
1003993-45-0 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 025669-5g |
2-Mercapto-3-[3-(5-methyl-pyrazol-1-yl)-propyl]-3H-quinazolin-4-one |
1003993-45-0 | 5g |
£782.00 | 2022-03-01 | ||
| Chemenu | CM204155-1g |
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one |
1003993-45-0 | 97% | 1g |
$401 | 2021-08-04 | |
| Chemenu | CM204155-1g |
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one |
1003993-45-0 | 97% | 1g |
$472 | 2023-02-19 | |
| Enamine | EN300-230264-0.05g |
1003993-45-0 | 95% | 0.05g |
$612.0 | 2024-06-20 | ||
| Enamine | EN300-230264-0.1g |
1003993-45-0 | 95% | 0.1g |
$640.0 | 2024-06-20 | ||
| Enamine | EN300-230264-0.25g |
1003993-45-0 | 95% | 0.25g |
$670.0 | 2024-06-20 | ||
| Enamine | EN300-230264-0.5g |
1003993-45-0 | 95% | 0.5g |
$699.0 | 2024-06-20 | ||
| Enamine | EN300-230264-1.0g |
1003993-45-0 | 95% | 1.0g |
$728.0 | 2024-06-20 |
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one
Exploring the Potential of 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one (CAS No. 1003993-45-0) in Modern Research
2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one (CAS 1003993-45-0) is a specialized quinazolinone derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique mercapto group and pyrazole-propyl substitution pattern, presents intriguing possibilities for drug discovery and development. The molecular structure combines a quinazolin-4(3H)-one core with a 5-methyl-1H-pyrazol-1-yl side chain, creating a versatile scaffold for further chemical modifications.
Recent studies highlight the growing interest in quinazolinone derivatives as potential therapeutic agents, particularly in areas such as enzyme inhibition and receptor modulation. The presence of the mercapto group (-SH) in this compound enhances its ability to interact with biological targets through hydrogen bonding and nucleophilic reactions. Researchers are particularly interested in how the 3-(5-methyl-1H-pyrazol-1-yl)propyl moiety might influence the compound's pharmacokinetic properties, including solubility and membrane permeability.
The synthesis of 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one typically involves multi-step organic reactions, with careful attention to protecting the reactive thiol group during the process. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring the precise identification of this valuable research chemical.
In the context of current research trends, this compound's structural features make it particularly relevant for investigations into protein-protein interactions and allosteric modulation. The pharmaceutical industry's growing focus on targeted therapies has increased demand for specialized heterocyclic compounds like 1003993-45-0. Scientists are exploring its potential as a building block for more complex molecules that could address unmet medical needs in various therapeutic areas.
The stability profile of 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one under different storage conditions is an important consideration for researchers. Proper handling typically requires protection from light and moisture, with recommended storage at controlled temperatures. These precautions help maintain the integrity of both the quinazolinone core and the sensitive mercapto functionality.
From a commercial perspective, the availability of CAS 1003993-45-0 from specialty chemical suppliers has facilitated its adoption in various research programs. The compound's molecular weight of 314.39 g/mol and its specific physicochemical properties make it suitable for diverse experimental applications. Researchers appreciate its potential as a versatile intermediate in medicinal chemistry projects.
Recent publications have highlighted novel synthetic approaches to mercapto-substituted quinazolinones, with particular emphasis on optimizing yields and purity of compounds like 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one. These methodological advances support the growing use of such structures in fragment-based drug discovery and combinatorial chemistry libraries.
The intellectual property landscape surrounding quinazolinone derivatives continues to evolve, with several patents filed for related structures in recent years. While 1003993-45-0 itself may not be patented, its structural features appear in various proprietary compounds under investigation for therapeutic applications. This underscores the compound's significance as a valuable research tool in modern drug development.
Quality control standards for research compounds like 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one have become increasingly stringent. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and spectroscopic evidence, to verify identity and purity. These quality assurances are critical for researchers who require reliable materials for their investigations.
Looking ahead, the scientific community anticipates continued interest in CAS 1003993-45-0 and related structures as tools for probing biological systems. The compound's balanced combination of a quinazolinone pharmacophore with a pyrazole-containing side chain offers numerous possibilities for structure-activity relationship studies. As research into heterocyclic compounds advances, this molecule will likely play an important role in expanding our understanding of molecular interactions in biological systems.
Environmental and safety considerations for handling 2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment and adequate ventilation are recommended when working with this compound, as with all laboratory chemicals.
The global market for specialized research chemicals like 1003993-45-0 has seen steady growth, driven by increasing pharmaceutical R&D expenditures and academic research activities. This compound's unique structural features position it well to meet the needs of scientists working at the forefront of medicinal chemistry and molecular biology research.
1003993-45-0 (2-Mercapto-3-(3-(5-methyl-1H-pyrazol-1-yl)propyl)quinazolin-4(3H)-one) Related Products
- 122037-29-0(4(3H)-Quinazolinone,3-(1-methyl-1H-pyrazol-5-yl)-)
- 16024-89-8(5H-Thiazolo[2,3-b]quinazolin-5-one,2,3-dihydro-2-methyl-)
- 13906-07-5(3-butyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)
- 1031-67-0(3-(2-methoxyphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)
- 16802-73-6(4(3H)-Quinazolinone,2-(ethylthio)-)
- 131073-54-6(1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(4-oxo-3(4H)-quinazolinyl)-)
- 133032-36-7(3-(4-Butylphenyl)-2-mercaptoquinazolin-4(3H)-one)
- 13906-09-7(2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)
- 117038-35-4(4(3H)-Quinazolinone,3-ethyl-2-[(2-pyridinylmethyl)thio]-)
- 16024-85-4(3-(2-hydroxyethyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)